Ethyl 2-[1-(2-amino-2-oxoethyl)-5-chloro-6-oxopyridazin-4-yl]sulfanylacetate

• IUPAC Name: ethyl 2-[1-(2-amino-2-oxoethyl)-5-chloro-6-oxopyridazin-4-yl]sulfanylacetate
• InChI: InChI=1S/C10H12ClN3O4S/c1-2-18-8(16)5-19-6-3-13-14(4-7(12)15)10(17)9(6)11/h3H,2,4-5H2,1H3,(H2,12,15)
• InChI Key: VOZMVHUSIPOUKP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=C(C(=O)N(N=C1)CC(=O)N)Cl
• Molecular Formula: C10H12ClN3O4S
• Molecular Weight: 305.74 g/mol
• CAS No.: 1968575-75-8

Description

Ethyl 2-[1-(2-amino-2-oxoethyl)-5-chloro-6-oxopyridazin-4-yl]sulfanylacetate is a useful research compound. Its molecular formula is C10H12ClN3O4S and its molecular weight is 305.73. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research into the synthesis of complex molecules often involves compounds like "Ethyl 2-[1-(2-amino-2-oxoethyl)-5-chloro-6-oxopyridazin-4-yl]sulfanylacetate" as intermediates or key components. For example, the study by Raja and Perumal (2006) presented a multi-component synthesis technique involving similar ethyl sulfanylacetate derivatives for creating highly functionalized compounds with potential chemical and biological applications (Raja & Perumal, 2006). This research underscores the versatility of such compounds in facilitating novel synthesis pathways for complex heterocyclic structures.

Antimicrobial and Antitumor Activity

Compounds structurally related to "this compound" have been evaluated for their antimicrobial and antitumor properties. Azab, Youssef, and El-Bordany (2013) focused on synthesizing new heterocyclic compounds containing a sulfonamido moiety, aiming to develop potent antibacterial agents. Their research highlights the potential of such compounds in combating bacterial infections (Azab, Youssef, & El-Bordany, 2013). Similarly, Liu et al. (2018) explored the synthesis and antitumor activity of ethyl 2-[(2-amino-3-cyano-4-phenethyl-4H-naphtho[1,2-b]pyran-8-yl)oxy]acetate, demonstrating its effectiveness against cancer cell lines, which suggests the broader applicability of similar compounds in cancer research (Liu et al., 2018).

Chemical Warfare Agent Decontamination

The photocatalytic oxidation of gaseous 2-chloroethyl ethyl sulfide, a compound related to the one , over TiO2, illustrates the utility of these compounds in studies related to the decontamination of chemical warfare agents. Martyanov and Klabunde (2003) investigated this process, revealing how such compounds undergo oxidative degradation, potentially offering a pathway to mitigate the hazards posed by chemical warfare agents (Martyanov & Klabunde, 2003).